2-Thiophen-2-yl-2,3-dihydro-1H-perimidine
Overview
Description
“2-Thiophen-2-yl-2,3-dihydro-1H-perimidine” is a chemical compound . It is also known as 2-(2-thienyl)-2,3-dihydro-1H-perimidine . The compound has a molecular weight of 252.34 .
Synthesis Analysis
The molecule was synthesized and characterized by various methods such as FT-IR, UV, 1H and 13C NMR, MS, CHN microanalysis, and X-ray crystallography . Theoretical calculations were also performed using B3LYP/6-311++G(d,p) .Molecular Structure Analysis
The InChI code for the molecule is 1S/C15H12N2S/c1-4-10-5-2-7-12-14(10)11(6-1)16-15(17-12)13-8-3-9-18-13/h1-9,15-17H . This code provides a unique identifier for the molecule and can be used to generate its structural formula.Physical And Chemical Properties Analysis
The compound is a powder at room temperature . It has a melting point of 105-107 degrees Celsius .Scientific Research Applications
Industrial Chemistry and Material Science
Thiophene derivatives, including 2-Thiophen-2-yl-2,3-dihydro-1H-perimidine, are utilized in industrial chemistry and material science as corrosion inhibitors .
Organic Semiconductors
Molecules with the thiophene ring system, such as 2-Thiophen-2-yl-2,3-dihydro-1H-perimidine, have a prominent role in the advancement of organic semiconductors .
Organic Field-Effect Transistors (OFETs)
Thiophene-mediated molecules are also used in the fabrication of organic field-effect transistors (OFETs) .
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are used in the fabrication of organic light-emitting diodes (OLEDs) .
Pharmacological Properties
Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Anti-Melanogenic Drug Candidate
Thiophene ring chalcone derivatives, including 2-Thiophen-2-yl-2,3-dihydro-1H-perimidine, are being investigated as potent anti-melanogenic drug candidates .
Biological and Pharmacological Applications
Various natural and synthetic derivatives of chromenes, including 2-Thiophen-2-yl-2,3-dihydro-1H-perimidine, possess critical biological and pharmacological applications, such as anti-inflammatory, antiproliferative, antioxidant, anticancer, antimicrobial, anti-HIV, anti-tubercular, antitumor, cytotoxic, antidyslipidemic, antileishmanial, anti-inflammatory, antihelicobacter pylori, and TNF-α inhibitor agents .
Insecticide and Anticonvulsant
2-Thiophen-2-yl-2,3-dihydro-1H-perimidine has been found to have insecticidal and anticonvulsant properties .
Safety and Hazards
Future Directions
Perimidines, the class of compounds to which “2-Thiophen-2-yl-2,3-dihydro-1H-perimidine” belongs, have evolved significantly in recent years due to their immense applications in life sciences, medical sciences, and industrial chemistry . They have a broad range of applications and their unique properties make them appealing and challenging for future scientists . Future research could focus on exploring these properties and potential applications further.
properties
IUPAC Name |
2-thiophen-2-yl-2,3-dihydro-1H-perimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2S/c1-4-10-5-2-7-12-14(10)11(6-1)16-15(17-12)13-8-3-9-18-13/h1-9,15-17H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGUZOBOOECOTEF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C3C(=C1)NC(NC3=CC=C2)C4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90972085 |
Source
|
| Record name | 2-(Thiophen-2-yl)-2,3-dihydro-1H-perimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90972085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Thiophen-2-yl-2,3-dihydro-1H-perimidine | |
CAS RN |
6584-40-3, 5664-78-8 |
Source
|
| Record name | NSC85177 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=85177 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-(Thiophen-2-yl)-2,3-dihydro-1H-perimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90972085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 4-chlorothieno[2,3-d]pyrimidine-6-carboxylate](/img/structure/B3385686.png)
![(2,2,8-Trimethyl-4h-[1,3]dioxino[4,5-c]pyridin-5-yl)acetic acid](/img/structure/B3385699.png)
